molecular formula C21H21F3O4 B1574318 DS-3078a

DS-3078a

Cat. No.: B1574318
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

DS-3078a is an orally bioavailable inhibitor of raptor-mTOR protein complex (TORC1) and rictor-mTOR protein complex (TORC2) with potential antineoplastic activity. TORC1/2 inhibitor this compound binds to and inhibits both TORC1 and TORC2 , which may result in tumor cell apoptosis and a decrease in tumor cell proliferation. TORC1 and 2 are upregulated in some tumors and play an important role in the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in human cancers. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).

Scientific Research Applications

mTORC1/2 Inhibition and Antitumor Potency

DS-3078a is a potent, selective small molecule inhibitor of the mammalian target of rapamycin (mTOR), displaying antitumor potency against various cancer cell lines both in vitro and in vivo. It has shown to be highly cytostatic with strong cell growth inhibiting activity, exhibiting GI50s lower than 500 nM against over 200 cell lines. This compound also demonstrated significant tumor growth inhibition in several xenograft models, suggesting its potential as a unique and effective cancer therapeutic agent (Wakita, Kiga, & Togashi, 2013).

Properties

Molecular Formula

C21H21F3O4

Appearance

Solid powder

Synonyms

DS3078a;  DS 3078a;  DS-3078a; NONE

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.